Cas no 1008248-15-4 (N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide)

• Product Name: N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide
• CAS No: 1008248-15-4
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5506820
• Update Time: 2025-10-17

N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide

• Inchi： 1S/C18H25N3O4/c1-12-9-20(10-13(2)25-12)18(23)19-14-8-17(22)21(11-14)15-4-6-16(24-3)7-5-15/h4-7,12-14H,8-11H2,1-3H3,(H,19,23)
• InChI Key： NOLYRFGQYFRLHJ-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CN(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide

Comprehensive Overview of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide (CAS No. 1008248-15-4)

The compound N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide, identified by its CAS No. 1008248-15-4, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a pyrrolidinone core with a morpholine carboxamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for novel therapeutic agents.

In recent years, the demand for innovative small molecules like N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's structural complexity allows it to interact with specific biological targets, such as enzymes or receptors, which aligns with the growing focus on personalized treatment options. Its 4-methoxyphenyl and dimethylmorpholine groups contribute to its pharmacokinetic properties, enhancing its bioavailability and metabolic stability—a critical factor in modern drug design.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide?" Preliminary studies suggest its relevance in neurological disorders and inflammatory conditions, owing to its ability to modulate key signaling pathways. Additionally, its CAS No. 1008248-15-4 is often referenced in patent literature, indicating its commercial viability for pharmaceutical companies exploring next-generation treatments.

The synthesis of N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. These processes are optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. The compound's molecular weight and logP value further highlight its drug-like properties, making it a promising candidate for further investigation.

From an SEO perspective, keywords such as "pyrrolidinone derivatives," "morpholine carboxamide synthesis," and "CAS 1008248-15-4 applications" are highly relevant to this topic. These terms reflect the compound's scientific and industrial significance, catering to researchers, chemists, and pharmaceutical professionals seeking in-depth information. By addressing these search queries, this article aims to provide a comprehensive resource that bridges the gap between academic research and practical applications.

In conclusion, N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,6-dimethylmorpholine-4-carboxamide represents a compelling area of study in medicinal chemistry. Its structural versatility and potential therapeutic benefits position it as a key player in the development of innovative drugs. As research progresses, this compound may unlock new possibilities for treating complex diseases, reinforcing its importance in the scientific community.